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In the realm of paper and pulp manufacturing, as well as in various drug delivery and material

science applications, achieving hydrophobicity is a critical objective. Alkyl Ketene Dimer
(AKD) and Alkenyl Succinic Anhydride (ASA) are two widely utilized reactive sizing agents that

impart this property by reacting with hydroxyl groups on the surface of cellulosic materials.

However, their efficacy is intrinsically linked to the stability of their emulsions in aqueous

environments, with hydrolytic degradation being a primary concern. This guide provides an

objective comparison of the hydrolytic stability of AKD and ASA emulsions, supported by

experimental data and detailed methodologies, to aid researchers, scientists, and drug

development professionals in selecting the appropriate agent for their specific needs.

Introduction to AKD and ASA
Alkyl Ketene Dimer (AKD) is a waxy, water-insoluble solid at room temperature, composed of

a four-membered β-propiolactone ring with two long hydrophobic alkyl chains.[1][2] It is

typically applied as an oil-in-water emulsion. The sizing mechanism of AKD involves the

reaction of its lactone ring with the hydroxyl groups of cellulose to form a stable β-keto ester

linkage, orienting the hydrophobic alkyl chains outwards and thus rendering the surface water-

repellent.[3][4]

Alkenyl Succinic Anhydride (ASA) is a viscous, oily liquid at room temperature.[5] Its chemical

structure features a reactive anhydride ring attached to a branched alkenyl chain.[5] Similar to
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AKD, ASA is applied as an oil-in-water emulsion and is proposed to react with cellulose

hydroxyl groups to form an ester bond, thereby imparting hydrophobicity.[5]

A key differentiator between these two sizing agents is their reactivity and, consequently, the

hydrolytic stability of their emulsions. ASA is known to be significantly more reactive than AKD,

which leads to a much faster rate of hydrolysis in the presence of water.[5] This has profound

implications for their storage, handling, and application.

Comparative Hydrolytic Stability: Quantitative Data
The hydrolytic stability of AKD and ASA emulsions can be assessed by monitoring changes in

their physical and chemical properties over time, particularly under conditions that accelerate

degradation, such as elevated temperatures. The following table summarizes key quantitative

data on the hydrolytic stability of AKD and ASA emulsions.
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Parameter AKD Emulsion ASA Emulsion Reference

Storage Stability

Stable for up to 3

months at room

temperature.

Must be prepared on-

site immediately

before use due to

rapid hydrolysis.

[3][6]

Rate of Hydrolysis

Slow hydrolysis. After

5 weeks at room

temperature, about

15% of reactive

diketene groups are

lost.

Very rapid hydrolysis.

The emulsion has a

short shelf life, often

lasting only minutes to

a few hours.

[7][8]

Effect of pH

Hydrolysis is

accelerated at alkaline

pH.

Hydrolysis is rapid,

especially at alkaline

pH.

[6][7]

Effect of Temperature

Increased

temperature

accelerates

hydrolysis. For

example, the rate of

hydrolysis is

significantly higher at

50°C compared to

room temperature.

Higher temperatures

significantly

accelerate the already

rapid hydrolysis.

[6][9]

Hydrolysis Products

Unstable β-keto acid,

which decarboxylates

to form a ketone.

Dicarboxylic acid

(alkenyl succinic acid).
[10][11][12]

Experimental Protocols
To quantitatively assess the hydrolytic stability of AKD and ASA emulsions, specific

experimental protocols are employed. These methodologies are designed to simulate storage

and use conditions and to measure the rate and extent of hydrolysis.

Methodology for Assessing AKD Emulsion Stability
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A common method to evaluate the hydrolytic stability of AKD emulsions involves accelerated

aging at elevated temperatures followed by analysis of the emulsion's physical and chemical

properties.

1. Sample Preparation and Storage:

Prepare or obtain commercially available AKD emulsions.

Place aliquots of the emulsion in sealed containers.

Store the containers in water baths or ovens at controlled temperatures (e.g., 40°C, 50°C,

and 60°C) for extended periods (e.g., 15 and 30 days).[9] A control sample is kept at room

temperature.

2. Physical Stability Assessment:

Particle Size Analysis: Periodically measure the particle size distribution of the emulsion

using techniques like dynamic light scattering. An increase in particle size can indicate

emulsion instability and coalescence of the AKD droplets.[9]

Viscosity Measurement: Measure the viscosity of the emulsion using a viscometer. A

significant change in viscosity can be an indicator of emulsion breakdown or chemical

changes.[9]

3. Chemical Stability Assessment (Quantification of Hydrolysis):

Fourier-Transform Infrared Spectroscopy (FT-IR):

Extract the AKD from the emulsion using a suitable solvent (e.g., chloroform).

Acquire the FT-IR spectrum of the extracted material.

Monitor the decrease in the intensity of the characteristic absorption band of the β-lactone

ring in AKD (around 1875 cm⁻¹) to quantify the extent of hydrolysis.[7] The appearance of

a ketone peak (around 1720 cm⁻¹) indicates the formation of the hydrolysis product.[9]

Proton Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy:
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Analyze the extracted AKD using ¹H-NMR.

The disappearance of signals corresponding to the reactive diketene group and the

appearance of new signals, such as a peak near 2.3 ppm, can be used to identify and

quantify the ketone hydrolysis product.[9]

Methodology for Assessing ASA Emulsion Stability
Due to the rapid hydrolysis of ASA, stability testing is often conducted over a much shorter

timeframe and may involve dynamic conditions to simulate its application in a continuous

process.

1. Emulsion Preparation:

Prepare an ASA emulsion on-site by emulsifying ASA oil with a stabilizer, typically cationic

starch or a synthetic polymer, in water under high shear.[6][13]

2. Dynamic Loop Test for Emulsion Stability:

Pump the freshly prepared ASA emulsion through a closed loop at a constant flow rate (e.g.,

at 2000 rpm).[13]

At regular, short intervals (e.g., every 2 minutes), draw a sample from the loop.

Immediately measure the particle size distribution of the sample.

The stability is evaluated by observing the change in particle size over time. A rapid increase

in particle size indicates poor emulsion stability and agglomeration, which is often linked to

hydrolysis.[13]

3. Quantification of ASA Hydrolysis:

Titration: The hydrolysis of ASA produces a dicarboxylic acid. The extent of hydrolysis can be

determined by titrating the emulsion with a standardized base (e.g., NaOH) to measure the

increase in acidity over time.

Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These

chromatographic techniques can be used to separate and quantify the remaining
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unhydrolyzed ASA and the formed dicarboxylic acid hydrolysis product after appropriate

sample preparation (e.g., extraction and derivatization).

Mechanisms of Hydrolysis and Experimental
Workflow
The following diagrams illustrate the hydrolysis pathways for AKD and ASA and a typical

experimental workflow for evaluating the hydrolytic stability of these emulsions.
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Figure 1. Hydrolysis pathway of Alkyl Ketene Dimer (AKD).
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Figure 2. Hydrolysis pathway of Alkenyl Succinic Anhydride (ASA).
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Figure 3. General experimental workflow for stability testing.

Conclusion
The hydrolytic stability of AKD and ASA emulsions is a critical factor that dictates their handling,

application, and ultimate performance as sizing agents. AKD emulsions exhibit significantly

greater hydrolytic stability, allowing for their preparation and storage for extended periods. In

contrast, ASA's high reactivity necessitates its emulsification immediately prior to use to

mitigate rapid hydrolytic degradation. The choice between AKD and ASA will, therefore, depend

on the specific requirements of the application, including the need for on-demand reactivity

versus the convenience of a stable, ready-to-use emulsion. The experimental protocols

outlined in this guide provide a framework for researchers to quantitatively evaluate and

compare the hydrolytic stability of these and other emulsion-based systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Alkyl ketene dimer – New Age Paper Sizing - Advance Chemical [advancechemicals.in]

2. grokipedia.com [grokipedia.com]

3. Alkyl ketene dimer - Wikipedia [en.wikipedia.org]

4. researchgate.net [researchgate.net]

5. Alkenylsuccinic anhydrides - Wikipedia [en.wikipedia.org]

6. Alkenyl Succinic Anhydride: The Question of Covalent Bonding and Chemistry
Considerations for Better Sizing—Review - PMC [pmc.ncbi.nlm.nih.gov]

7. imisrise.tappi.org [imisrise.tappi.org]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]

12. taylorandfrancis.com [taylorandfrancis.com]

13. Making sure you're not a bot! [opus4.kobv.de]

To cite this document: BenchChem. [Hydrolytic Stability of Sizing Agents: A Comparative
Analysis of AKD and ASA Emulsions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176502#hydrolytic-stability-of-akd-emulsions-
versus-asa-emulsions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1176502?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

